Cas no 922076-92-4 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• CAS No: 922076-92-4
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6439319
• PubChem ID: 40957940
• Update Time: 2025-10-24

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)propane-1-sulfonamide
• 922076-92-4
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)propane-1-sulfonamide
• AKOS024637707
• F2297-0101

• Inchi： 1S/C16H24N2O4S/c1-5-9-23(20,21)17-12-7-8-14-13(10-12)18(6-2)15(19)16(3,4)11-22-14/h7-8,10,17H,5-6,9,11H2,1-4H3
• InChI Key： RFPOIBMIAXZSPB-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC2=C(C=1)N(CC)C(C(C)(C)CO2)=O)(=O)=O

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide

Comprehensive Analysis of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide (CAS No. 922076-92-4)

The compound N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide (CAS No. 922076-92-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate benzoxazepine core, which is a heterocyclic framework known for its diverse biological activities. This article delves into the molecular characteristics, potential applications, and recent advancements related to this compound, addressing common queries such as "benzoxazepine derivatives in drug discovery" and "sulfonamide-based therapeutic agents."

From a structural perspective, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide features a tetrahydro-1,5-benzoxazepine scaffold, a moiety frequently explored for its central nervous system (CNS) modulation properties. The presence of the propane-1-sulfonamide group enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Researchers investigating "small molecule inhibitors for neurological disorders" or "sulfonamide pharmacokinetics" often cite this compound as a reference due to its balanced lipophilicity and hydrogen-bonding capacity.

Recent trends in drug development highlight the growing interest in benzoxazepine-based compounds for targeting G-protein-coupled receptors (GPCRs) and kinase enzymes. The ethyl and dimethyl substituents in CAS No. 922076-92-4 contribute to its steric and electronic profile, which is critical for structure-activity relationship (SAR) studies. Questions like "how to optimize benzoxazepine derivatives for higher selectivity" or "role of sulfonamides in medicinal chemistry" are frequently addressed in forums and academic discussions, underscoring the relevance of this compound.

In addition to its pharmaceutical potential, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide has also been explored in material science applications. Its rigid benzoxazepine core and sulfonamide functionality make it a viable building block for supramolecular assemblies and organic semiconductors. Searches related to "benzoxazepine in organic electronics" or "sulfonamide-based polymers" often intersect with studies involving this compound, reflecting its interdisciplinary utility.

From a synthetic chemistry standpoint, the preparation of CAS No. 922076-92-4 involves multi-step organic transformations, including cyclization and sulfonylation reactions. Researchers focusing on "green chemistry approaches for heterocyclic synthesis" or "catalytic methods for sulfonamide formation" may find this compound's synthetic route instructive. The ethyl and dimethyl groups introduce challenges in regioselectivity, making its synthesis a topic of interest for organic chemists.

In conclusion, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)propane-1-sulfonamide (CAS No. 922076-92-4) represents a versatile compound with broad implications across pharmaceuticals, materials science, and synthetic chemistry. Its benzoxazepine core and sulfonamide tail offer a rich platform for innovation, addressing contemporary research questions such as "how to design CNS-targeting drugs with improved blood-brain barrier penetration" or "advances in sulfonamide-functionalized materials." As scientific inquiry evolves, this compound is poised to remain a focal point in both academic and industrial settings.